5-[(2-methoxybenzoyl)amino]isophthalic acid

• IUPAC Name: 5-[(2-methoxybenzoyl)amino]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C16H13NO6/c1-23-13-5-3-2-4-12(13)14(18)17-11-7-9(15(19)20)6-10(8-11)16(21)22/h2-8H,1H3,(H,17,18)(H,19,20)(H,21,22)
• InChI Key: QTWUVSOUMRVCEM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=CC(=CC(=C2)C(=O)O)C(=O)O
• Molecular Formula: C16H13NO6
• Molecular Weight: 315.28 g/mol

Description

5-[(2-methoxybenzoyl)amino]isophthalic acid (abbreviated as MIA) is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. MIA is a derivative of isophthalic acid and has been found to have various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 5-[(2-methoxybenzoyl)amino]isophthalic acid is not fully understood. However, it has been found to interact with proteins and enzymes, affecting their activity and function. 5-[(2-methoxybenzoyl)amino]isophthalic acid has also been found to induce apoptosis in cancer cells, making it a potential anti-cancer agent.
Biochemical and Physiological Effects:
5-[(2-methoxybenzoyl)amino]isophthalic acid has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters. 5-[(2-methoxybenzoyl)amino]isophthalic acid has also been found to have antioxidant properties and can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

5-[(2-methoxybenzoyl)amino]isophthalic acid has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. 5-[(2-methoxybenzoyl)amino]isophthalic acid has also been found to have low toxicity, making it safe for use in experiments. However, 5-[(2-methoxybenzoyl)amino]isophthalic acid has some limitations as well. Its mechanism of action is not fully understood, which makes it difficult to interpret experimental results. Additionally, 5-[(2-methoxybenzoyl)amino]isophthalic acid has limited solubility in water, which can affect its bioavailability.

Future Directions

There are several future directions for the use of 5-[(2-methoxybenzoyl)amino]isophthalic acid in scientific research. One potential application is in the development of new drug delivery systems. 5-[(2-methoxybenzoyl)amino]isophthalic acid has been shown to bind to proteins, which could be used to target specific cells or tissues. Additionally, 5-[(2-methoxybenzoyl)amino]isophthalic acid could be used in the development of new biosensors for the detection of biomolecules. Further research is needed to fully understand the mechanism of action of 5-[(2-methoxybenzoyl)amino]isophthalic acid and its potential applications in scientific research.
Conclusion:
In conclusion, 5-[(2-methoxybenzoyl)amino]isophthalic acid is a chemical compound with various scientific research applications. Its synthesis method has been optimized for high yield and purity, and it has been found to have low toxicity. 5-[(2-methoxybenzoyl)amino]isophthalic acid has several advantages for lab experiments, but also has some limitations. Further research is needed to fully understand the mechanism of action of 5-[(2-methoxybenzoyl)amino]isophthalic acid and its potential applications in scientific research.

Synthesis Methods

5-[(2-methoxybenzoyl)amino]isophthalic acid can be synthesized by reacting 2-methoxybenzoic acid with isophthalic anhydride in the presence of a catalyst such as sulfuric acid. The resulting product is then hydrolyzed to yield 5-[(2-methoxybenzoyl)amino]isophthalic acid. This synthesis method has been optimized for high yield and purity.

Scientific Research Applications

5-[(2-methoxybenzoyl)amino]isophthalic acid has been found to have various scientific research applications. It has been used as a fluorescent probe for the detection of metal ions such as copper and zinc. 5-[(2-methoxybenzoyl)amino]isophthalic acid has also been used as a pH sensor and as a drug delivery agent due to its ability to bind to proteins. Additionally, 5-[(2-methoxybenzoyl)amino]isophthalic acid has been used in the development of biosensors for the detection of biomolecules.